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Compound of Interest

Compound Name: 3-Isopropoxypropanenitrile

Cat. No.: B090267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-lsopropoxypropanenitrile (CAS No. 110-47-4). Designed for laboratory and
drug development settings, this document synthesizes critical information from multiple safety

data sheets (SDS) and chemical databases to ensure safe handling, storage, and emergency
response.

Core Safety & Physical Data

Quantitative data regarding the physical, chemical, and toxicological properties of 3-
Isopropoxypropanenitrile are summarized below for clear reference and comparison.

Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH11NO [1]
Molecular Weight 113.16 g/mol [1][2]
Appearance Light yellow liquid [3]
Flash Point 75 °C (167 °F) [1]

Boiling Point/Range

150 °C /302 °F

[3]

Melting Point/Range

-65 °C /-85 °F

[3]

Specific Gravity

0.840

[3]

Vapor Pressure

28.1 mbar @ 50 °C

[3]

Vapor Density

4.04

[3]

GHS Hazard Classification and Statements
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Hazard Class GHS Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Category 3 (Respiratory tract

H335: May cause respiratory

single exposure irritation) irritation
Hazardous to the aquatic
environment, short-term Category 2 H401: Toxic to aquatic life
(acute)
Hazardous to the aquatic o

_ H412: Harmful to aquatic life
environment, long-term Category 3

(chronic)

with long lasting effects

Sources:[1][4][5]

Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols for this compound are not detailed in standard safety

data sheets, the following sections outline the necessary procedures for safe handling and

emergency response based on aggregated SDS information.

Standard Handling Protocol

Objective: To outline the standard procedure for handling 3-lsopropoxypropanenitrile to

minimize exposure and risk.
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Materials:

¢ 3-Isopropoxypropanenitrile

o Appropriate chemical-resistant gloves (e.g., nitrile rubber)
o Safety goggles or face shield

» Laboratory coat or chemical-resistant apron

» Calibrated chemical fume hood

» Tightly sealed, properly labeled storage container
Procedure:

o Preparation: Ensure a certified chemical fume hood is operational.[1] Don personal
protective equipment (PPE), including gloves, eye protection, and a lab coat, before handling
the chemical.[1][6] An eyewash station and safety shower must be readily accessible.[1]

e Handling: Conduct all transfers and manipulations of 3-lsopropoxypropanenitrile within the
chemical fume hood to avoid inhalation of vapors.[1][6] Avoid contact with skin and eyes.[3]
Use spark-proof tools and avoid sources of ignition such as open flames, hot surfaces, and
static discharge.[3][4]

o Storage: Store the chemical in its original, tightly closed container in a cool, dry, and well-
ventilated area.[1][4] Keep away from heat, sparks, open flames, and incompatible materials.
[1][4] This compound may form peroxides, so it should be stored accordingly.[2]

» Disposal: Dispose of waste material and empty containers in accordance with all local,
regional, national, and international regulations.[4] Do not allow the product to enter drains.

[4]

Emergency Response Protocols

Objective: To provide clear, actionable steps in the event of an exposure or spill.

1. First Aid Measures:
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 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[1] If breathing becomes difficult or if you feel unwell, call a
POISON CENTER or doctor.[1][4]

o Skin Contact: If on skin, wash with plenty of soap and water.[1] Remove contaminated
clothing immediately and wash it before reuse.[3][6] If skin irritation occurs, seek medical
advice.[1]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][3] If eye irritation
persists, get medical attention.[6]

 Ingestion: If swallowed, call a POISON CENTER or doctor immediately if you feel unwell.[1]
[4] Rinse mouth with water.[4] Do NOT induce vomiting.[1][3]

2. Accidental Release Measures:

o Personal Precautions: For a spill, avoid breathing vapors and ensure adequate ventilation.[4]
[6] Evacuate unnecessary personnel from the area.[4] Wear appropriate personal protective
equipment, including respiratory protection.[1]

o Environmental Precautions: Prevent the chemical from entering drains, surface water, or the
ground water system.[4]

o Containment and Cleaning: Absorb the spill with an inert material (e.g., sand, dry chemical)
and place it in a suitable container for disposal.[4] Use non-sparking tools to collect the
material.[3][6]

Visualizing Safety Workflows

To further clarify the logical relationships in handling and emergency procedures, the following
diagrams are provided.
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Preparation

Verify Fume Hood Operation

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Ensure Access to
Eyewash & Safety Shower

Handling

Work Inside Fume Hood

i

Avoid Skin/Eye Contact

i

Use Spark-Proof Tools

Storage & Disposal

Store in Tightly Closed Container

i

Keep in Cool, Well-Ventilated Area

i

Dispose According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-lsopropoxypropanenitrile.
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Exposure Event
Inhalation Skin Contact Eye Contact Ingestion
\ \
Move to Fresh Air Wash with Soap & Water Rinse with Water for 15+ min Call POISON CENTER or Doctor
\ \ \ \
Keep at Rest Remove Contaminated Clothing Remove Contact Lenses Rinse Mouth
\ \ \ \
Seek Medical Attention Seek Medical Advice Seek Medical Attention

if Unwell if Irritation Occurs if Irritation Persists Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid procedures for exposure to 3-Isopropoxypropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of 3-
Isopropoxypropanenitrile: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b090267#3-isopropoxypropanenitrile-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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